Cas no 3587-69-7 (1-butoxy-2-methyl-propan-2-ol)
1-butoxy-2-methyl-propan-2-ol structure
Product Name:1-butoxy-2-methyl-propan-2-ol
1-butoxy-2-methyl-propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-butoxy-2-methyl-propan-2-ol
- 1-butoxy-2-methylpropan-2-ol
- RB5L5S4WMB
- DTXSID00189420
- 1-Butoxy-2-methyl-2-propanol
- UNII-RB5L5S4WMB
- 3587-69-7
- 2-PROPANOL, 1-BUTOXY-2-METHYL-
- EINECS 222-722-7
- SCHEMBL406283
- NS00029938
-
- Inchi: 1S/C8H18O2/c1-4-5-6-10-7-8(2,3)9/h9H,4-7H2,1-3H3
- InChI Key: JCALRHVFTLBTOZ-UHFFFAOYSA-N
- SMILES: O(CCCC)CC(C)(C)O
Computed Properties
- Exact Mass: 146.13074
- Monoisotopic Mass: 146.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 79.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 1.3
Experimental Properties
- Density: 0.888
- Boiling Point: 184.6°Cat760mmHg
- Flash Point: 55.9°C
- Refractive Index: 1.428
- PSA: 29.46
1-butoxy-2-methyl-propan-2-ol Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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